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Compound of Interest

Compound Name: 19-Norprogesterone

Cat. No.: B1209251

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with potent synthetic steroids like 19-
Norprogesterone. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a culture of safety and build trust in your
laboratory practices.

19-Norprogesterone, a synthetic progestin, is a potent steroid hormone analog.[1][2] Due to
its hormonal activity and potential reproductive hazards, stringent safety protocols are
necessary to minimize exposure and ensure the well-being of laboratory personnel. This
document outlines the required personal protective equipment (PPE), handling procedures,
and disposal methods for 19-Norprogesterone.

Hazard Identification and Risk Assessment

While a specific Occupational Exposure Limit (OEL) for 19-Norprogesterone has not been

established, it is prudent to treat it as a potent compound with potential reproductive toxicity,
similar to its analog, progesterone. Progesterone is classified as a reproductive toxin and a

potential carcinogen. Therefore, minimizing all routes of exposure—inhalation, skin contact,
and ingestion—is critical.

Personal Protective Equipment (PPE) and
Engineering Controls
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A multi-layered approach to safety, combining appropriate PPE with robust engineering
controls, is essential for handling 19-Norprogesterone.

Summary of Required Personal Protective Equipment

PPE Category Item Specification

Chemical-resistant, disposable
nitrile gloves are
) recommended. Double-gloving
Hand Protection Gloves ) ) ]
is advised for handling
concentrated solutions or for

extended procedures.

A dedicated, buttoned lab coat
Body Protection Lab Coat should be worn at all times in

the laboratory.

Safety glasses with side

shields or chemical splash
Eye Protection Safety Glasses or Goggles goggles are mandatory to

protect against splashes and

aerosols.

An N95 or higher-rated
respirator should be used
) ) ) when handling the powder
Respiratory Protection Respirator
form of 19-Norprogesterone
outside of a certified chemical

fume hood.

Engineering Controls
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Control Type

Description

Ventilation

All weighing and handling of powdered 19-
Norprogesterone must be conducted in a
certified chemical fume hood to prevent

inhalation of airborne particles.

Contained Operations

For procedures with a high risk of aerosol

generation, consider the use of a glove box.

Operational Plan for Handling 19-Norprogesterone

A clear and systematic workflow is crucial for the safe handling of 19-Norprogesterone from
receipt to disposal. The following diagram illustrates the recommended operational plan.
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Figure 1. Operational workflow for handling 19-Norprogesterone.
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Experimental Protocol: Step-by-Step Guidance

The following protocol provides a detailed methodology for the safe preparation of a 19-
Norprogesterone stock solution.

Objective: To safely prepare a stock solution of 19-Norprogesterone at a specified
concentration.

Materials:

19-Norprogesterone powder

e Appropriate solvent (e.g., ethanol, DMSO)

o Calibrated balance

e Volumetric flasks

o Pipettes and pipette tips

¢ \ortex mixer or sonicator

e Labeled, sealed storage vials

Procedure:

e Preparation:

o Don all required PPE as outlined in the table above.

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Cover the work surface within the fume hood with absorbent, disposable bench paper.

e Weighing:

o Tare a clean, dry weigh boat on the calibrated balance inside the fume hood.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Carefully weigh the desired amount of 19-Norprogesterone powder onto the weigh boat.
Avoid creating dust.

e Solubilization:

[¢]

Transfer the weighed powder to the appropriate volumetric flask.

[e]

Rinse the weigh boat with a small amount of the chosen solvent and add the rinse to the
volumetric flask to ensure a complete transfer.

[e]

Add approximately half of the final volume of the solvent to the flask.

o

Gently swirl the flask to dissolve the powder. A vortex mixer or sonicator may be used to
aid dissolution.

o Final Preparation and Storage:

[¢]

Once the powder is completely dissolved, add the solvent to the final volume mark on the
volumetric flask.

o Cap the flask and invert it several times to ensure a homogenous solution.

o Transfer the stock solution to a clearly labeled and sealed storage vial. The label should
include the compound name, concentration, solvent, date of preparation, and your initials.

o Store the vial under the recommended conditions, typically protected from light in a cool,
dry place.

Disposal Plan

Proper disposal of 19-Norprogesterone and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Waste Segregation and Disposal Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/product/b1209251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

(Vials, llasksD [Stock Solutions | & Experimental Sclulwona [Solvenl R\nsea E\leed\es & Synngea

\Ei/ \/ilj

Eor\lammaled PPE

Click to download full resolution via product page

Figure 2. Waste segregation for 19-Norprogesterone disposal.

Disposal Procedures:

o Solid Waste: All disposable items that have come into contact with 19-Norprogesterone,
including gloves, bench paper, and empty vials, should be collected in a designated, labeled
hazardous waste container.

e Liquid Waste: Unused solutions and solvent rinses containing 19-Norprogesterone should
be collected in a labeled, sealed hazardous liquid waste container. Do not dispose of this
waste down the drain.

o Decontamination: All non-disposable equipment, such as glassware and spatulas, should be
decontaminated by rinsing with a suitable solvent, and the rinsate collected as hazardous
liquid waste. Subsequently, wash the equipment with soap and water.

o Waste Pickup: Follow your institution's guidelines for the disposal of hazardous chemical
waste.

By adhering to these safety and logistical protocols, you can confidently and safely handle 19-
Norprogesterone in your research endeavors, ensuring the protection of yourself, your
colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1209251?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/19-Norprogesterone
https://www.benchchem.com/product/b1209251
https://www.benchchem.com/product/b1209251#personal-protective-equipment-for-handling-19-norprogesterone
https://www.benchchem.com/product/b1209251#personal-protective-equipment-for-handling-19-norprogesterone
https://www.benchchem.com/product/b1209251#personal-protective-equipment-for-handling-19-norprogesterone
https://www.benchchem.com/product/b1209251#personal-protective-equipment-for-handling-19-norprogesterone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

